2-Cyano-4-(4-t-butylphenyl)phenol, 95%

• IUPAC Name: 5-(4-tert-butylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C17H17NO/c1-17(2,3)15-7-4-12(5-8-15)13-6-9-16(19)14(10-13)11-18/h4-10,19H,1-3H3
• InChI Key: BIWHSVWHYNVYCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C17H17NO
• DSSTOX Substance ID: DTXSID90684833
• Molecular Weight: 251.32 g/mol
• CAS RN: 1261898-01-4

Description

2-Cyano-4-(4-t-butylphenyl)phenol, 95% (2-C4TBP) is a phenolic compound with a variety of uses and applications in scientific research. It is a colorless solid with a molecular weight of 262.35 g/mol and a melting point of 119-120°C. It is soluble in ethanol, benzene, and chloroform, and slightly soluble in water. 2-C4TBP is a key intermediate in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers, rubber, and other materials.

Mechanism of Action

2-Cyano-4-(4-t-butylphenyl)phenol, 95% acts as an electron-withdrawing group, which allows it to participate in a variety of reactions. It can be used to form carbon-carbon bonds and can be used as a catalyst in the synthesis of organic compounds. It can also be used to form cyclic structures and can be used as a nucleophile in the synthesis of various organic compounds.
Biochemical and Physiological Effects
2-Cyano-4-(4-t-butylphenyl)phenol, 95% has not been found to have any significant biochemical or physiological effects in humans. However, it has been found to be toxic to aquatic organisms, and its use should be done with caution in order to avoid any potential environmental damage.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(4-t-butylphenyl)phenol, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. Additionally, it is a stable compound and is soluble in a variety of solvents. However, it is toxic to aquatic organisms and should be handled with caution.

Future Directions

In the future, 2-Cyano-4-(4-t-butylphenyl)phenol, 95% could be used in the synthesis of more complex organic compounds, such as pharmaceuticals and agrochemicals. Additionally, it could be used in the design of novel materials and in the synthesis of novel polymers. Additionally, further research could be done to explore its potential applications in the food and beverage industry. Finally, further research should be done to better understand its potential toxicity to aquatic organisms and to develop methods to reduce its environmental impact.

Synthesis Methods

2-Cyano-4-(4-t-butylphenyl)phenol, 95% is synthesized through a reaction between 4-t-butylphenol and sodium cyanide. The reaction is carried out in an aqueous medium at a temperature of 80-90°C. The reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid. The reaction produces a yellowish-brown solution of 2-Cyano-4-(4-t-butylphenyl)phenol, 95%, which is then purified by recrystallization.

Scientific Research Applications

2-Cyano-4-(4-t-butylphenyl)phenol, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in the synthesis of polymers, rubber, and other materials. Additionally, 2-Cyano-4-(4-t-butylphenyl)phenol, 95% is used in the synthesis of other phenolic compounds and can be used as an antioxidant in the production of foods and beverages.